5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95%
Overview
Description
5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% (5-CMP-2-CN) is a phenolic compound that has been studied for its potential applications in a variety of fields, including medicinal chemistry, materials science, and biochemistry. It has been used as a pharmaceutical intermediate, a dye, and a preservative. In recent years, 5-CMP-2-CN has become increasingly important in the field of drug discovery and development due to its ability to interact with a variety of biomolecules.
Scientific Research Applications
5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% has been studied for its potential applications in a variety of scientific research fields. It has been used as an intermediate in the synthesis of pharmaceuticals, as a dye, and as a preservative. Additionally, 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% has been used to study the interactions between biomolecules and small molecules, as well as to study the structure and function of proteins.
Mechanism of Action
The mechanism of action of 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% is not yet fully understood. However, it is believed that the compound binds to proteins and other biomolecules through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. Additionally, 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% has been shown to interact with nucleic acid bases, which suggests that it may be involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% have not yet been fully elucidated. However, in vitro studies have shown that the compound can interact with a variety of proteins and other biomolecules, suggesting that it may have a wide range of biochemical and physiological effects. Additionally, 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% has been shown to inhibit the growth of certain bacteria, suggesting that it may have antimicrobial properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% for lab experiments is its low cost and availability. Additionally, the compound is relatively stable and can be easily stored and handled. However, there are some limitations to using 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% for lab experiments. For example, the compound is not very soluble in water, which can limit its use in certain types of experiments. Additionally, the compound is not very soluble in organic solvents, which can also limit its use in certain experiments.
Future Directions
The potential applications of 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% are numerous and varied. In the future, the compound could be used to study the interactions between small molecules and biomolecules, as well as to study the structure and function of proteins. Additionally, 5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% could be used to develop new drugs, new materials, and new preservatives. Finally, the compound could be used to study the regulation of gene expression and the biochemical and physiological effects of small molecules on living organisms.
Synthesis Methods
5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% can be synthesized through a simple two-step process. In the first step, an aryl halide is reacted with a base to form an aryl anion, which is then reacted with an aryl cyanide to form the desired product. The reaction is typically conducted in a polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction can be catalyzed by a variety of bases, including sodium hydroxide, potassium hydroxide, and lithium hydroxide.
properties
IUPAC Name |
4-(5-chloro-2-methoxyphenyl)-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO2/c1-18-14-5-4-11(15)7-12(14)9-2-3-10(8-16)13(17)6-9/h2-7,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFVTYSMFUHJFIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=CC(=C(C=C2)C#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40684888 |
Source
|
| Record name | 5'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-Chloro-2-methoxyphenyl)-2-cyanophenol | |
CAS RN |
1261929-48-9 |
Source
|
| Record name | 5'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40684888 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
